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Executive Summary

This document provides a technical overview of the chemical compound 2-(1-
Methylcyclobutyl)acetaldehyde, identified by the CAS number 1849285-72-8. Despite a
comprehensive search of scientific literature, patent databases, and chemical repositories,
publicly available information regarding the synthesis, experimental protocols, biological
activity, and specific applications of this compound is exceedingly scarce. The compound is
listed by several chemical suppliers, confirming its existence and commercial availability for
research purposes. However, detailed scientific studies characterizing its properties and
potential uses have not been identified in the public domain. This guide, therefore, summarizes
the available structural and basic chemical information and outlines the general context of
related acetaldehyde compounds to provide a foundational understanding for researchers
interested in this molecule.

Chemical and Physical Properties
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The fundamental properties of 2-(1-Methylcyclobutyl)acetaldehyde are derived from its
chemical structure. While extensive experimental data is not available, some basic properties
can be reported from supplier databases.

Property Value Source

Chemical Supplier

CAS Number 1849285-72-8

Databases[1][2][3]

Chemical Supplier
Molecular Formula C7H120

Databases[1][2][3]

. Chemical Supplier

Molecular Weight 112.17 g/mol

Databases[2][3]
SMILES O=Ccc1(c)cccel BLD Pharm[2]
Storage Temperature 0-8 °C ChemicalBook][1]

Note: Properties such as boiling point, melting point, and density are not consistently reported
across publicly available sources.

Potential Areas of Research and General Context of
Acetaldehydes

Given the lack of specific data for 2-(1-Methylcyclobutyl)acetaldehyde, this section provides
a broader context based on the known roles and activities of acetaldehyde and its derivatives
in scientific research. This information is intended to suggest potential avenues for investigation
for the target compound.

Acetaldehydes are a class of organic compounds characterized by the functional group -CHO.
The parent compound, acetaldehyde (ethanal), is a significant metabolite in biological systems,
notably in the metabolism of ethanol[4][5]. It is known to be a reactive and potentially toxic
molecule, capable of forming adducts with DNA and proteins, which can lead to cellular
damage[5][6].

In the context of drug development and research, aldehydes are utilized as chemical
intermediates and building blocks for the synthesis of more complex molecules, including
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pharmaceuticals and fragrances[7]. The cyclobutyl moiety in 2-(1-
Methylcyclobutyl)acetaldehyde introduces a strained ring system which can influence the
molecule's reactivity and conformational properties, potentially making it an interesting
candidate for novel chemical synthesis.

Hypothetical Experimental Workflow for
Characterization

For researchers initiating studies on 2-(1-Methylcyclobutyl)acetaldehyde, a logical first step
would be to perform a comprehensive characterization of its chemical and physical properties.
A potential experimental workflow is outlined below.

Procurement & Purity Physmochemlcal Characterization Preliminary Biological Screening
ooooooooooo Thermal Analysis Solubilty Screenin Cytotoxicity Assays Target Binding Assays Metabolic Stability
(CAS 1849285 72- 5) (GC MS NMR) (FTIR Hl c NMR) (DSC, TGA) Y 9 (e.g.. MTT, LDH) (If applicable) (Microsomal Assay)

Click to download full resolution via product page

Caption: A logical workflow for the initial characterization of 2-(1-
Methylcyclobutyl)acetaldehyde.

Conclusion

2-(1-Methylcyclobutyl)acetaldehyde (CAS: 1849285-72-8) represents a chemical entity with
a confirmed structure and availability from commercial suppliers. However, a significant
knowledge gap exists in the scientific literature regarding its synthesis, properties, and
biological effects. This presents an opportunity for novel research to characterize this
compound and explore its potential applications. The information and hypothetical workflows
provided in this guide are intended to serve as a foundational resource for scientists and
researchers embarking on the study of this molecule. Further empirical investigation is required
to elucidate its chemical and biological profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12339048?utm_src=pdf-custom-synthesis
https://patents.google.com/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6527032/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6527032/
https://www.uspto.gov/patents/search
https://patents.google.com/patent/EP1029845A1/en
https://patents.google.com/patent/EP1029845A1/en
https://www.lookchem.com/FreePDFArticle/620938-60-5.htm
https://www.lookchem.com/FreePDFArticle/620938-60-5.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6527027/
https://en.wikipedia.org/wiki/Acetaldehyde
https://www.benchchem.com/product/b12339048#2-1-methylcyclobutyl-acetaldehyde-cas-number-1849285-72-8
https://www.benchchem.com/product/b12339048#2-1-methylcyclobutyl-acetaldehyde-cas-number-1849285-72-8
https://www.benchchem.com/product/b12339048#2-1-methylcyclobutyl-acetaldehyde-cas-number-1849285-72-8
https://www.benchchem.com/product/b12339048#2-1-methylcyclobutyl-acetaldehyde-cas-number-1849285-72-8
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12339048?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12339048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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